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Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Chemical Profile and Primary Applications

4-Chloro-3-sulfamoylbenzoic acid (CAS RN: 1205-30-7) is an important synthetic intermediate in
pharmaceutical chemistry. This compound, with the molecular formula C7HsCINO4S and a molecular weight
of 235.64 g/mol, is a white to almost white crystalline powder [1] [2]. It is characterized by high purity
(>98.0%) and a melting point of approximately 261 °C [1] [3] [2]. The molecule features both a carboxylic
acid and a sulfonamide functional group, making it a versatile building block for constructing more complex

molecules, particularly in the development of active pharmaceutical ingredients (APIs) [3] [4].

Its primary application lies in the synthesis of Indapamide (Cie6H16CIN303S), a well-known
antihypertensive drug used to treat essential arterial hypertension [5] [4]. Furthermore, its structural motif
places it within the valuable chemical class of sulfamoyl benzoic acids (SBAs), which have attracted
significant research interest for their potential as specific agonists for G protein-coupled receptors (GPCRs)
like LPA2, which mediates antiapoptotic and mucosal barrier-protective effects [6]. Beyond cardiovascular
therapy, sulfonamide derivatives demonstrate a broad spectrum of biological activities, including anti-

bacterial, anti-fungal, anti-inflammatory, and carbonic anhydrase inhibition properties [3].

Physical and Chemical Properties
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Table 1: Physicochemical Properties of 4-Chloro-3-sulfamoylbenzoic Acid

Property Value | Description
CAS RN 1205-30-7
Molecular Formula C7HeCINOa4S
Molecular Weight 235.64 g/mol

Physical Appearance

Melting Point

Purity (HPLC)

Storage Conditions

White to almost white powder to crystal [1] [2]

261 °C [1] [3] [2]

>98.0% [1] [2]

Room temperature, recommended in a cool and dark place (<15°C) [1] [2]

Table 2: Spectroscopic Properties and Characterization Data

Technique

Key Findings

FT-IR & FT-Raman

Single-Crystal X-ray

Diffraction (SCXRD)

NMR

Hirshfeld Surface
Analysis

Used for experimental spectroscopic characterization. The computed wave
numbers were in accord with experimentally measured values, confirming the
molecular structure [3].

Employed for explicit structural characterization, confirming the
supramolecular aggregation via N—H---O and O-H---O hydrogen bonds,
forming a three-dimensional network [3].

Confirmed to be consistent with the expected structure [1] [2].

Used to quantify intermolecular interactions, revealing that H...H (34.6%),
0...H (32.1%), and CI...H (11.0%) contacts are the most significant [3].
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Synthetic Application Protocol: Synthesis of
Indapamide

The following protocol details the synthesis of the antihypertensive drug Indapamide from 4-chlore-3-

sulfamoylbenzoic acid, via its acid chloride, and 1-amino-2,3-dihydro-2-methyl-1H-indole [5].

Reagents and Materials

¢ 4-Chloro-3-sulfamoylbenzoic acid

e Thionyl chloride (SOCI2)

¢ 1-Amino-2,3-dihydro-2-methyl-1H-indole

e Triethylamine (EtsN)

e Anhydrous tetrahydrofuran (THF)

e Toluene

e Acetonitrile

e Methylene chloride (DCM)

e Mixture of water and concentrated ammonia (80:20 v/v)
¢ Decolorizing carbon (e.g., black CN1)

Experimental Procedure

Step 1: Preparation of 4-Chloro-3-sulphamoylbenzoyl Chloride

e Convert 4-chloro-3-sulphamoylbenzoic acid into its corresponding acid chloride by reaction with
thionyl chloride (SOCI2). The specific stoichiometry for this step should be optimized based on
standard acid chloride preparation procedures.

Step 2: Coupling Reaction to Form Indapamide

¢ Dissolve the obtained 4-chloro-3-sulphamoylbenzoyl chloride in anhydrous tetrahydrofuran (THF).

¢ To this solution, add 1-amino-2,3-dihydro-2-methyl-1H-indole and an excess of triethylamine
(acting as a base to scavenge HCI). The molar ratio of the amine to the acid chloride should be
determined for optimal yield.

e Stir the reaction mixture for approximately 24 hours at room temperature (or under conditions
optimized for completion).

© 2026 Smolecule. All rights reserved. 3/9 Tech Support


https://www.smolecule.com/products/s591199?utm_src=pdf-body
https://www.smolecule.com/products/s591199?utm_src=pdf-body
https://patents.google.com/patent/US5110946A/en
https://www.smolecule.com/products/s591199?utm_src=pdf-body
https://www.smolecule.com/products/s591199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e After the reaction is complete, cool the mixture and carefully add 100 mL of a cold
water/concentrated ammonia solution (80:20 v/v) with stirring. This quenches any remaining acid
chloride and neutralizes the reaction.

e Stir for an additional 15 minutes and then transfer the mixture to a separatory funnel.

e Extract the product by separating the organic phase and then reextracting the aqueous phase
with 20 mL of methylene chloride.

e Combine the organic extracts and wash them with water and brine if necessary.

e Dry the organic phase over an appropriate drying agent (e.g., anhydrous Na=SOa), filter, and
concentrate under reduced pressure to obtain the crude product.

Step 3: Purification and Crystallization

¢ Dissolve the crude indapamide in a minimal volume of a mixture of toluene and acetonitrile (15:45
viv) by heating if necessary.

e Add 0.5 g of decolorizing carbon (e.g., black CN1), stir for a few minutes, and then filter the hot
solution to remove the carbon.

e Concentrate the filtrate and allow it to cool slowly to room temperature or in an ice bath to promote
crystallization.

e Collect the crystals by filtration.

e For further purification, the filter residue can be turned into a paste again mechanically for 30
minutes with 50 mL of the toluene/acetonitrile (15:45 v/v) mixture. Filter and dry the purified
product in an oven under vacuum.

The following workflow diagram summarizes the key stages in the synthesis of Indapamide:
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4-Chloro-3-sulfamoylbenzoic Acid

Step 1: Acid Chloride Formation
Reagent: SOCIz

4-Chloro-3-sulfamoylbenzoyl Chloride

Step 2: Amide Coupling
Reagent: 1-Amino-2,3-dihydro-
2-methyl-1H-indole, EtsN, THF

Crude Indapamide

Step 3: Work-up & Purification
Quench (NH4OH/H20)
Extraction (DCM)
Decolorizing Carbon
Crystallization (Toluene/ACN)

Click to download full resolution via product page
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Handling, Safety, and Regulatory Information

4-Chloro-3-sulfamoylbenzoic acid should be handled with appropriate care to ensure personnel safety and

product integrity. It is recommended to store the material in a cool, dry, and dark place, preferably below

15°C [1] [2].

Safety Profile

Table 3: Health Hazard and Safety Precautions

Aspect Details
GHS Pictogram [1] [2]
Signal Word Warning [1] [2]

| Hazard Statements | H315: Causes skin irritation. H319: Causes serious eye irritation. [1] [2] | |
Precautionary Statements | P264: Wash skin thoroughly after handling. P280: Wear protective gloves/eye
protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. P332+P313: If skin irritation occurs: Get
medical advice/attention. [1] [2] | | First Aid Measures | In case of contact with eyes, rinse immediately with
plenty of water for several minutes and seek medical attention if irritation persists. In case of skin contact,

wash with soap and plenty of water [1] [2]. |

Regulatory and Quality Control

In pharmaceutical development, 4-Chloro-3-sulfamoylbenzoic acid is used as a reference standard in
analytical research to ensure consistency of formulations [4]. It is critical for amalytical method
development (AMYV), Quality Control (QC), and the commercial production of drugs like Indapamide,
particularly in filings for Abbreviated New Drug Applications (ANDA) [4].
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Analytical Characterization Methods

For comprehensive characterization, the following spectroscopic and computational methods are

recommended, which were successfully applied to this compound [3]:

¢ FT-IR Spectroscopy: The Fourier-transform infrared spectrum should be recorded in the range of
450 to 4000 cm~* using the KBr pellets method. This confirms the presence of functional groups like
the sulfonamide and carboxylic acid.

¢ FT-Raman Spectroscopy: The Raman spectrum can be recorded using a Nd:YAG laser source
(1064 nm) in the range of 50—-4000 cm~1, providing complementary vibrational data.

¢ Nuclear Magnetic Resonance (NMR): Both tH and 13C NMR are essential for confirming the
molecular structure and purity in solution.

¢ Single-Crystal X-ray Diffraction (SCXRD): This technique provides unambiguous confirmation of
the three-dimensional molecular structure and intermolecular interactions in the solid state.

e Computational Studies (DFT): Density Functional Theory calculations can be performed to optimize
the molecular geometry, calculate vibrational frequencies, and predict global and local reactivity
descriptors (e.g., Fukui functions, HOMO-LUMO energies). These calculations help validate
experimental data and provide insights into the molecule's reactive sites [3].

Conclusion

4-Chloro-3-sulfamoylbenzoic acid is a structurally simple yet highly valuable intermediate in organic and
medicinal chemistry. Its primary application in the synthesis of the antihypertensive drug Indapamide
underscores its pharmaceutical importance [5] [4]. The detailed protocol for this synthesis, along with robust
analytical characterization methods, provides researchers with a reliable framework for its use in drug
development projects. Furthermore, the compound's membership in the sulfamoyl benzoic acid class links it
to ongoing research into novel bioactive molecules, such as specific GPCR agonists [6]. Adherence to the

outlined safety and handling guidelines is imperative for its safe and effective use in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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